Cas no 1955505-86-8 (methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride)

• Product Name: methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride
• CAS No: 1955505-86-8
• MF: C₆H₉ClF₃NO₂
• MW: 219.589371442795
• MDL: MFCD24525147
• CID: 5247696
• PubChem ID: 74893757
• Update Time: 2026-03-09

methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate
• hydrochloride
• methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride

• MDL： MFCD24525147
• Inchi： 1S/C6H8F3NO2.ClH/c1-12-4(11)5(10)2-3(5)6(7,8)9;/h3H,2,10H2,1H3;1H
• InChI Key： UYZXCNHJHNTVNU-UHFFFAOYSA-N
• SMILES： C(C1(CC1C(F)(F)F)N)(=O)OC.Cl

Additional information on methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride

Methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride (CAS No. 1955505-86-8): A Comprehensive Overview

Methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride, identified by its CAS number 1955505-86-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further research and development in drug discovery. The presence of both amino and trifluoromethyl substituents in its molecular structure imparts distinct reactivity and biological activity, which are critical factors in the design of novel therapeutic agents.

The chemical structure of methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride consists of a cyclopropane ring, which is a three-membered aromatic-like heterocycle, substituted with an amino group at the 1-position and a trifluoromethyl group at the 2-position. The carboxylate moiety is esterified with a methyl group, and the compound is provided as its hydrochloride salt. This specific arrangement of functional groups contributes to the compound's solubility and stability, which are essential characteristics for pharmaceutical applications.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their potential biological activity. The cyclopropane ring itself is known to enhance the binding affinity of small molecules to biological targets, while the presence of electron-withdrawing groups such as the trifluoromethyl group can further modulate this interaction. The amino group provides a site for further chemical modification, allowing for the development of derivatives with enhanced pharmacological properties.

Current research in the field of medicinal chemistry has highlighted the importance of methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride as a scaffold for drug discovery. Studies have demonstrated that compounds with similar structural features exhibit promising activity against various therapeutic targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, making it a desirable feature in drug design.

The synthesis of methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino and trifluoromethyl groups into the cyclopropane ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

One area where methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride has shown particular promise is in the development of anti-inflammatory agents. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. Compounds that can modulate these pathways have the potential to treat a wide range of inflammatory diseases, including rheumatoid arthritis, inflammatory bowel disease, and asthma. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory activity against key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Additionally, research has explored the antimicrobial properties of methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride. The structural features of this compound make it a potential candidate for developing novel antibiotics or antiviral agents. Studies have shown that cyclopropane-containing compounds can disrupt bacterial cell membranes or inhibit viral replication mechanisms. The presence of the trifluoromethyl group further enhances these effects by increasing lipophilicity and improving cell membrane penetration.

The pharmacokinetic properties of methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride are also subjects of ongoing investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic clearance rates. These findings make it an attractive candidate for further development into a therapeutic agent.

In conclusion, methyl 1-amino-2-(trifluoromethyl)cyclopropane-1-carboxylate hydrochloride (CAS No. 1955505-86-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features contribute to its biological activity against various therapeutic targets, while its favorable pharmacokinetic properties make it an attractive candidate for drug development. Continued research into this compound will likely yield valuable insights into its mechanisms of action and potential applications in medicine.